6-[2-(trifluoromethyl)benzyl]-1,6-naphthyridin-5(6H)-one

• IUPAC Name: 6-[[2-(trifluoromethyl)phenyl]methyl]-1,6-naphthyridin-5-one
• InChI: InChI=1S/C16H11F3N2O/c17-16(18,19)13-6-2-1-4-11(13)10-21-9-7-14-12(15(21)22)5-3-8-20-14/h1-9H,10H2
• InChI Key: JVUAHGFKKYFVPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC3=C(C2=O)C=CC=N3)C(F)(F)F
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

Synthesis Analysis

The synthesis of naphthyridine derivatives, including those with trifluoromethyl groups, typically involves strategic cyclization and functionalization reactions. A notable method includes the Rh(III)-catalyzed dual C-H activation and cascade annulation, facilitating the synthesis of trifluoromethyl-decorated naphthyridines through a process that introduces four new chemical bonds, demonstrating the compound's complex synthesis pathway (Zhang et al., 2022).

Molecular Structure Analysis

Naphthyridines' structure-activity relationships (SAR) are critical for their bioactivity. The molecular framework of 1,6-naphthyridines, including substitutions like trifluoromethyl groups, plays a vital role in their interaction with biological targets. The conformational aspects and substitution patterns significantly influence their binding affinities and activities, highlighting the importance of detailed molecular structure analysis in understanding their potential as kinase inhibitors or other biological roles (Wang et al., 2013).

Chemical Reactions and Properties

The reactivity of naphthyridine derivatives, including those with trifluoromethyl substituents, encompasses various chemical transformations. These reactions often involve nucleophilic substitution, cyclization, and annulation processes, which are pivotal for modifying the core structure to achieve desired chemical properties. Such chemical versatility underscores the compound's utility in synthetic organic chemistry and pharmaceutical development.

Physical Properties Analysis

The physical properties of naphthyridine derivatives, such as solubility, melting point, and crystalline structure, are influenced by their molecular composition and substituents. The trifluoromethyl group, in particular, can impact these properties by altering the compound's hydrophobicity and electronic distribution. Analyzing these properties is essential for understanding the compound's behavior in different environments and potential applications in material science.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, define the compound's interaction with other molecules. The presence of a trifluoromethyl group adjacent to the naphthyridine core can significantly influence these properties by affecting electron density and molecular stability. Such insights are crucial for predicting the compound's behavior in chemical syntheses and biological systems.